(2-Cyclopropyl-6-methylpyrimidin-4-yl)-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone

• IUPAC Name: (2-cyclopropyl-6-methylpyrimidin-4-yl)-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H20F3N5O/c1-12-10-15(25-17(24-12)13-2-3-13)18(28)27-8-6-26(7-9-27)16-5-4-14(11-23-16)19(20,21)22/h4-5,10-11,13H,2-3,6-9H2,1H3
• InChI Key: UGYAMWIEAJUPCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2CC2)C(=O)N3CCN(CC3)C4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C19H20F3N5O
• Molecular Weight: 391.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, and a pyridine ring. These types of compounds are often used in medicinal chemistry due to their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the pyrimidine ring might undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrimidine, piperazine, and pyridine rings could affect its solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some pyrimidinamine derivatives act as mitochondrial complex I electron transport inhibitors.

Future Directions

Future research could involve further studying this compound’s properties and potential uses. This could include testing its biological activity, optimizing its synthesis, and investigating its mechanism of action.